Cas no 2137082-92-7 (3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one
• CAS No: 2137082-92-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6452176
• PubChem ID: 165472310
• Update Time: 2025-11-01

3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one
• EN300-1110696
• 2137082-92-7
• 2138145-61-4
• 3-amino-1-{[(1s,3s)-3-methoxycyclobutyl]methyl}-1,2-dihydropyridin-2-one
• EN300-1111419
• 3-amino-1-[(3-methoxycyclobutyl)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H16N2O2/c1-15-9-5-8(6-9)7-13-4-2-3-10(12)11(13)14/h2-4,8-9H,5-7,12H2,1H3
• InChI Key： QJIXIWGOCQCTCS-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CN2C=CC=C(C2=O)N)C1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one (CAS No. 2137082-92-7) in Modern Chemical and Pharmaceutical Research

The compound 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one, identified by its CAS number 2137082-92-7, represents a fascinating molecule in the realm of chemical and pharmaceutical innovation. Its unique structural framework, featuring a dihydropyridinone core coupled with a stereodefined cyclobutylmethyl side chain, positions it as a promising candidate for various applications in medicinal chemistry and drug discovery. This introduction delves into the compound's structural characteristics, potential biological activities, and its relevance to contemporary research trends.

The molecular architecture of 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one is meticulously designed to explore interactions with biological targets. The dihydropyridinone scaffold is well-known for its versatility in medicinal chemistry, often serving as a pharmacophore in cardiovascular drugs due to its ability to modulate calcium channels. In this compound, the scaffold is functionalized with an amino group at the 3-position and a chiral cyclobutylmethyl moiety at the 1-position. The presence of the (1s,3s)-configuration indicates stereochemical specificity, which is crucial for optimizing pharmacological effects while minimizing off-target interactions.

The 3-methoxycyclobutylmethyl substituent introduces additional complexity and potential for biological activity. Methoxy groups are frequently incorporated into drug molecules to enhance metabolic stability and solubility. The cyclobutyl ring itself provides rigidity to the molecule, which can improve binding affinity to protein targets. Recent studies have highlighted the importance of conformationally constrained heterocycles in drug design, suggesting that this compound may exhibit enhanced efficacy compared to more flexible analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The dihydropyridinone core is predicted to interact favorably with acidic residues in protein active sites, while the chiral side chain can engage in specific hydrogen bonding or hydrophobic interactions. These predictions align with emerging trends in structure-based drug design, where virtual screening is increasingly used to identify promising candidates before experimental validation.

Biologically speaking, 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one may exhibit a range of pharmacological activities depending on its interactions with biological targets. The amino group at the 3-position could serve as a nucleophile or participate in salt formation, influencing solubility and bioavailability. Additionally, the methoxy group on the cyclobutyl ring could modulate metabolic pathways by affecting enzyme recognition.

In vitro studies have begun to explore the potential of this compound as a tool compound for biochemical assays. Its unique structure makes it an attractive scaffold for developing probes that can selectively interact with specific enzymes or receptors. For instance, derivatives of dihydropyridinones have been used as inhibitors or activators of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The chiral cyclobutylmethyl group provides an opportunity to develop enantiomerically pure compounds that could exhibit enhanced selectivity and reduced toxicity.

The synthesis of 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one presents both challenges and opportunities for synthetic chemists. The stereodefined cyclobutyl ring requires careful control during synthesis to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to construct complex stereocenters with high efficiency and selectivity. Additionally, the dihydropyridinone core can be synthesized via multiple routes, including cyclization reactions that exploit intramolecular condensation of appropriate precursors.

Future research directions may focus on exploring analogs of this compound that exhibit improved pharmacokinetic properties or novel biological activities. By modifying substituents on the dihydropyridinone core or the cyclobutyl side chain, researchers can fine-tune the molecule's interactions with biological targets. For example, introducing additional functional groups could enhance binding affinity or selectivity for specific enzymes or receptors.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds are designed and evaluated. Predictive models can now identify promising scaffolds based on structural features alone, significantly reducing the time required for hit identification. As such tools continue to improve, compounds like 3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one are likely to be prioritized for further investigation due to their structural complexity and potential for innovation.

In conclusion,3-amino-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1,2-dihydropyridin-2-one (CAS No. 2137082-92-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its dihydropyridinone core combined with a stereodefined cyclobutyl side chain positions it as a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,it is poised to play an important role in addressing unmet medical needs.